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Compound of Interest

Butyltrimethylammonium
Compound Name:
bis(trifluoromethylsulfonyl)imide

CAS No.: 258273-75-5

Cat. No.: B1338157

Get Quote

Executive Technical Summary

[BTM][TFSI] (CAS: 258273-75-5) represents a class of quaternary ammonium ionic liquids (ILs)
distinguished by exceptional electrochemical stability and thermal robustness. Unlike
imidazolium-based ILs (e.g., [BMIM][TFSI]), the [BTM] cation lacks an acidic proton at the C2
position, rendering it chemically inert against strong bases and reducing side reactions in
electrochemical applications.

For drug development and research professionals, [BTM][TFSI] serves two critical roles:

o Reaction Media: A highly stable, non-volatile solvent for conducting air-sensitive or high-
temperature API (Active Pharmaceutical Ingredient) synthesis.

o Electrochemical electrolyte: A reference standard for high-voltage electrochemical windows
(up to ~5.7 V), essential for biosensor development and electropolymerization of passivating
films.
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Critical Safety Notice: unlike some "green" ILs, [BTM][TFSI] is classified as acutely toxic
(Oral/Dermal) and corrosive. Strict PPE and containment protocols are mandatory.

Molecular Architecture & Synthesis Strategy
Chemical Identity[1][2][3]

o |[UPAC Name:N-butyl-N,N,N-trimethylammonium bis(trifluoromethanesulfonyl)imide[1]
e Cation: [

]

(Butyltrimethylammonium)
e Anion: [TFSI]

(Bis(trifluoromethanesulfonyl)imide)[2][3]

e Molecular Weight: 396.37 g/mol

Synthesis Protocol: Anion Metathesis

The highest purity [BTM][TFSI] is synthesized via a metathesis reaction between a halide
precursor and a lithium imide salt. This protocol ensures the removal of halide impurities, which
are detrimental to viscosity and electrochemical performance.

Reagents:

Butyltrimethylammonium chloride ([BTM]CI) (>98%)

Lithium bis(trifluoromethanesulfonyl)imide (Li[TFSI]) (>99%)

Deionized Water (18.2 MQ-cm)

Dichloromethane (DCM) (HPLC Grade)

Silver Nitrate (AgNO

) solution (0.1 M) for testing.
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Step-by-Step Methodology:

 Stoichiometric Dissolution: Dissolve [BTM]CI (1.0 eq) and Li[TFSI] (1.1 eq) separately in
minimal deionized water. The slight excess of Li[TFSI] drives the equilibrium.

e Mixing & Phase Separation: Combine the solutions under vigorous stirring for 4 hours at
room temperature. [BTM][TFSI] is hydrophobic and will form a dense, separate bottom layer.

o Extraction: Decant the aqueous top layer. Dissolve the IL bottom layer in DCM to lower
viscosity and facilitate washing.

¢ Purification (The Halide Wash): Wash the DCM/IL phase with deionized water in a
separatory funnel multiple times.

o Validation Step: After each wash, test the aqueous waste with a drop of AgNO

. A white precipitate (AgCl) indicates remaining chloride. Repeat washing until the test is
negative (clear).

» Solvent Removal: Remove DCM via rotary evaporation.

e Vacuum Drying: Dry the final product under high vacuum (<1 mbar) at 70°C for 24 hours to
remove trace water. Water content should be confirmed <100 ppm via Karl Fischer titration.

Synthesis Workflow Visualization
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Figure 1: Critical path for the synthesis and purification of [BTM][TFSI], emphasizing the halide
validation loop.

Physicochemical Data Matrix

The following data aggregates high-reliability measurements for [BTM][TFSI]. Note that
viscosity is highly sensitive to water impurities; values below assume <100 ppm water content.
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Property Value Conditions Relevance

Room temperature

Physical State Liquid @ 25°C o
ionic liquid (RTIL).[3]
_ _ Easy handling without
Melting Point 12°C-17°C - ] )
heating equipment.
) Significantly denser
Density 1.40 g/cm3 @ 20°C )
than water/organics.
~100x water. Requires
Viscosity 99-140cP @ 25°C heating for rapid
filtration.
Moderate. Increases
Conductivity 1.6-2.1 mS/cm @ 25°C to >50 mS/cm at
200°C.
Wide window allows
Electrochem Window ~5.7V vs. Li/Li* high-voltage redox
studies.[4]
N Suitable for high-temp
Thermal Stability > 350°C .
catalysis.
- o Hydrophobic anion
Water Solubility Immiscible -

[TFSI] dominates.

Expert Insight on Viscosity: The viscosity of [BTM][TFSI] follows the Vogel-Fulcher-Tammann
(VFT) equation rather than Arrhenius behavior, indicating its nature as a fragile glass-forming
liquid.

Implication: Small increases in temperature (e.g., heating to 40°C) significantly reduce
viscosity, improving mass transport in reaction vessels.

Electrochemical & Application Logic

[BTM][TFSI] is unique because the quaternary ammonium cation is electrochemically robust.
Unlike imidazolium cations, which can be reduced at cathodic potentials or deprotonated to
form carbenes, [BTM] remains stable.
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Electrochemical Stability Window (ESW)

The ESW is defined by the cathodic limit (reduction of

) and the anodic limit (oxidation of TFSI
).

e Cathodic Limit: ~-3.2 V vs Fc/Fc+
¢ Anodic Limit: ~ +2.5 V vs Fc/Fc*

¢ Total Window: ~5.7 V

Application in Pharmaceutical Workflows
While toxic, [BTM][TFSI] is valuable in Pre-clinical API Synthesis:

+ Electropolymerization: Used as a solvent to create passivating polymer films (e.g.,
poly(bisphenol A)) on carbon electrodes for sensors.[5]

« Transition Metal Catalysis: The non-coordinating nature of the [TFSI] anion prevents catalyst
poisoning, making it ideal for Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura)
used in drug synthesis.

Utility Logic Diagram
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Figure 2: Mapping physicochemical properties to specific research applications in
electrochemistry and synthesis.

Safety & Handling (GHS Classification)

Warning: [BTM][TFSI] is not a benign solvent. It requires handling in a fume hood with
appropriate chemical resistant gloves (Nitrile/Neoprene).

o Signal Word: DANGER
e Hazard Statements:
o H301: Toxic if swallowed.[1]
o H311: Toxic in contact with skin.[1]
o H314: Causes severe skin burns and eye damage.[1]

o Storage: Store under inert gas (Argon/Nitrogen) in a cool, dry place. While hydrophobic, the
[TESI] anion can absorb atmospheric moisture over time, affecting viscosity and
electrochemical baselines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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